6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine

• CAS No.: 676169-97-4
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 6-ethynyl-3-propan-2-yl-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C11H11N3/c1-4-9-5-6-10-12-13-11(8(2)3)14(10)7-9/h1,5-8H,2-3H3
• InChI Key: PGWOYBFQCDYXSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1C=C(C=C2)C#C

Description

6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 250 mL round bottom flask was added 2.5 g (9.71 mmol) of 3-Isopropyl-6-trimethylsilanylethynyl-[1,2,4]triazolo(4,3-a)pyridine, 50 mL of methanol, and 4.03 g (29.1 mmol) of potassium carbonate. This suspension was stirred at room temperature for 2 hours. The reaction mixture was concentrated, and the residue was suspended in 100 mL of water, which was extracted with (2×100 mL) ethyl acetate. The organic extracts were combined, washed with 100 mL of a 1:1 solution of brine and water, dried over magnesium sulfate, filtered, and concentrated to dryness to yield 1.47 grams (82%) of a light brown solid. HPLC tR=3.22 min (93%), LC-MS=186 (M+1).